![molecular formula C27H23N5O3 B2719094 2-([1,1'-Biphenyl]-4-yl)-N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)acetamide CAS No. 1206995-60-9](/img/structure/B2719094.png)
2-([1,1'-Biphenyl]-4-yl)-N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)acetamide
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Description
2-([1,1'-Biphenyl]-4-yl)-N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C27H23N5O3 and its molecular weight is 465.513. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
The compound 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(3-(furan-2-yl)-1-phenyl-1H-pyrazol-5-yl) acetamide and its derivatives have been synthesized, with their structures characterized by various spectroscopic methods and single-crystal X-ray diffraction. These studies reveal the compound's molecular configuration and intermolecular interactions, contributing to the understanding of its chemical behavior and potential biological activities. The bioassay results of this research indicated moderate herbicidal and fungicidal activities, suggesting potential agricultural applications (Hu Jingqian et al., 2016).
Radiolabeling for Imaging
A related compound within the same chemical series, DPA-714, designed with a fluorine atom, has been radiolabeled with fluorine-18 for in vivo imaging using positron emission tomography (PET). This compound and its radiolabeling process highlight the potential application of 2-([1,1'-Biphenyl]-4-yl)-N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)acetamide derivatives in biomedical imaging, particularly in detecting biological processes at the molecular level (Dollé et al., 2008).
Novel Isoxazoline and Isoxazole Synthesis
The compound's framework has facilitated the synthesis of novel isoxazolines and isoxazoles through [3+2] cycloaddition, expanding the chemical space of these heterocycles. These newly synthesized compounds, derived from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, have potential applications in developing new chemical entities with possible biological activities (Rahmouni et al., 2014).
Antimicrobial Activity
Derivatives of the compound have shown antimicrobial activity, indicating potential utility in the development of new antimicrobial agents. Such activities provide a foundation for further research into the compound's mechanism of action and optimization for medical applications (Bondock et al., 2008).
Insecticidal and Antibacterial Potential
The structural motif of this compound has been utilized in the synthesis of compounds with insecticidal and antibacterial potential, demonstrating the compound's versatility in contributing to the development of novel pesticides and antibacterial agents (Deohate et al., 2020).
properties
IUPAC Name |
N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-(furan-2-yl)pyrazol-3-yl]-2-(4-phenylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H23N5O3/c1-17-18(2)28-27(30-26(17)34)32-24(16-22(31-32)23-9-6-14-35-23)29-25(33)15-19-10-12-21(13-11-19)20-7-4-3-5-8-20/h3-14,16H,15H2,1-2H3,(H,29,33)(H,28,30,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMGLFAFKHPCCJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3=CC=CO3)NC(=O)CC4=CC=C(C=C4)C5=CC=CC=C5)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H23N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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